1,2,3,4-tetrahydro-1-(2-chloro-4-nitrobenzoyl)-5H-l-benzazepine

• Molecular Formula: C17H15ClN2O3
• Molecular Weight: 330.8 g/mol
• IUPAC Name: (2-chloro-4-nitrophenyl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone
• InChI: InChI=1S/C17H15ClN2O3/c18-15-11-13(20(22)23)8-9-14(15)17(21)19-10-4-3-6-12-5-1-2-7-16(12)19/h1-2,5,7-9,11H,3-4,6,10H2
• InChI Key: JNDYMCKBERDYHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C2=CC=CC=C2C1)C(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl

Description

1,2,3,4-tetrahydro-1-(2-chloro-4-nitrobenzoyl)-5H-l-benzazepine is a useful research compound. Its molecular formula is C17H15ClN2O3 and its molecular weight is 330.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 42.6 g (0.211 mol) of 2-chloro-4-nitrobenzoic acid is reacted with 420 ml of thionyl chloride (refluxed for 3 hours and the excess thionyl chloride removed). Toluene is added several times and the solvent removed. The residue is dissolved in 400 ml of CH2Cl2 and added dropwise to a cold (ice bath) solution of 28.2 g (0.192 mol) of 1,2,3,4-tetra-hydro-5H-1-benzazepine and 29.4 ml of triethylamine in 320 ml of dichloromethane. The mixture is stirred at room temperature overnight and is washed with H2O, 10% HCl and 10% NaHCO3. Activated carbon is added to the organic layer and the mixture is filtered through a layer of MgSO4. The solvent is removed under vacuum and the residue chromatographed on silica gel (in two batches) with ethyl acetate-CH2Cl2 (5:95) as eluent. The fractions containing product are combined and the solvent removed. The residue is dissolved in ethyl acetate and the solvent removed (foams). The residue is heated with hexane to give a solid (lumps broken up) and the mixture is filtered. The solid is washed with hexane and dried to give 59.9 g of 1,2,3,4-tetrahydro-1-(2-chloro-4-nitrobenzoyl)-5H-l-benzazepine as off-white crystals, m.p. 112°-114° C., mass spectrum (CI) 321 (MH+)